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Compound of Interest

Compound Name: 1,3-Dimethylpyrrolidin-2-one

CAS No.: 19597-07-0

Cat. No.: B1295651

Get Quote

This technical guide provides a comprehensive overview of 1,3-Dimethylpyrrolidin-2-one,

catering to researchers, scientists, and professionals in drug development. The document

details the compound's properties, plausible synthetic approaches based on established

chemical principles, and its place within the broader context of pyrrolidinone chemistry.

Core Compound Properties
1,3-Dimethylpyrrolidin-2-one, also known as 1,3-Dimethyl-2-oxopyrrolidine, is a substituted

five-membered lactam. Its fundamental chemical and physical properties are summarized

below.[1][2][3]
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Property Value

CAS Number 19597-07-0

Molecular Formula C₆H₁₁NO

Molecular Weight 113.16 g/mol

IUPAC Name 1,3-dimethylpyrrolidin-2-one

Synonyms
1,3-Dimethyl-2-oxopyrrolidine, 1,3-Dimethyl-2-

pyrrolidinone

Appearance Liquid (at standard conditions)

Purity Typically >95% (commercial samples)

Historical Context and Discovery
While a specific historical account detailing the first synthesis and discovery of 1,3-
Dimethylpyrrolidin-2-one is not readily available in surveyed literature, its existence is rooted

in the broader exploration of pyrrolidine and its derivatives. The pyrrolidine ring is a

fundamental scaffold in numerous natural products and synthetic compounds with significant

biological activity.[4][5] Research into this class of compounds has been extensive, particularly

in the field of medicinal chemistry, where the pyrrolidinone moiety serves as a key building

block for various therapeutic agents.[4][5]

The development of synthetic methodologies for N-substituted and C-substituted pyrrolidinones

has been a continuous effort in organic chemistry. These methods often involve cyclization

reactions of amino acids, reductive amination of keto acids, or multicomponent reactions.[6][7]

The synthesis of 1,3-Dimethylpyrrolidin-2-one would have emerged from the application of

these general principles to create specifically substituted analogs for research and

development purposes.

Plausible Synthetic Pathways
Given the absence of a specific documented first synthesis, this section outlines plausible and

established methods for the synthesis of substituted pyrrolidin-2-ones, which could be adapted

to produce 1,3-Dimethylpyrrolidin-2-one.
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Reductive Amination of a γ-Keto Acid Derivative
A common and versatile method for synthesizing N-substituted pyrrolidinones is the reductive

amination of a γ-keto acid or its ester.[6] For 1,3-Dimethylpyrrolidin-2-one, this would involve

the reaction of a 3-methyl-4-oxopentanoic acid derivative with methylamine, followed by

cyclization.

Reactants
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Caption: Reductive Amination Workflow for 1,3-Dimethylpyrrolidin-2-one Synthesis.

Experimental Protocol (General):
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Imine Formation: A solution of a 3-methyl-4-oxopentanoic acid ester in a suitable solvent

(e.g., methanol, ethanol) is treated with an equimolar amount of methylamine. The reaction is

stirred at room temperature to facilitate the formation of the corresponding imine

intermediate.

Reduction: A reducing agent, such as sodium borohydride (NaBH₄) or sodium

cyanoborohydride (NaBH₃CN), is added portion-wise to the reaction mixture. The reduction

is typically carried out at a controlled temperature (e.g., 0 °C to room temperature).

Lactamization (Cyclization): Upon completion of the reduction, the reaction mixture is

acidified, and the solvent is removed under reduced pressure. The resulting amino acid is

then heated, often in a high-boiling solvent like toluene or xylene, to induce intramolecular

cyclization (lactamization) to form the pyrrolidinone ring.

Purification: The final product is purified by distillation or column chromatography.

N-Alkylation of 3-Methylpyrrolidin-2-one
Another straightforward approach is the N-alkylation of a pre-existing pyrrolidinone ring. In this

case, 3-methylpyrrolidin-2-one would be the starting material.
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Caption: N-Alkylation Workflow for 1,3-Dimethylpyrrolidin-2-one Synthesis.

Experimental Protocol (General):

Deprotonation: 3-Methylpyrrolidin-2-one is dissolved in an aprotic solvent (e.g.,

tetrahydrofuran, dimethylformamide). A strong base, such as sodium hydride (NaH), is added

portion-wise at a low temperature (e.g., 0 °C) to deprotonate the amide nitrogen.

N-Alkylation: A methylating agent, such as methyl iodide (CH₃I) or dimethyl sulfate

((CH₃)₂SO₄), is added to the reaction mixture. The reaction is allowed to warm to room

temperature and stirred until completion.

Work-up and Purification: The reaction is quenched with water, and the product is extracted

with an organic solvent. The organic layer is washed, dried, and concentrated. The crude

product is then purified by distillation or chromatography.
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Characterization Data
The structural confirmation of 1,3-Dimethylpyrrolidin-2-one would rely on standard

spectroscopic techniques. While the original characterization data is not available, a summary

of expected data is provided below.

Technique Expected Data

¹H NMR

Signals corresponding to the N-methyl group,

the C3-methyl group, the proton at C3, and the

methylene protons at C4 and C5.

¹³C NMR

Resonances for the carbonyl carbon, the two

methyl carbons, the methine carbon at C3, and

the two methylene carbons at C4 and C5.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (m/z =

113.16).

Infrared (IR) Spectroscopy

A strong absorption band characteristic of the

amide carbonyl group (C=O) typically in the

range of 1650-1700 cm⁻¹.

Applications and Significance
The pyrrolidinone scaffold is of significant interest in drug discovery due to its ability to mimic a

peptide bond and its favorable pharmacokinetic properties.[4] Substituted pyrrolidinones are

explored for a wide range of biological activities. While specific applications for 1,3-
Dimethylpyrrolidin-2-one are not extensively documented in the public domain, it serves as a

valuable building block and a scaffold for the synthesis of more complex molecules in medicinal

chemistry research. Its specific substitution pattern allows for the exploration of structure-

activity relationships in various drug discovery programs.

In conclusion, while the specific historical discovery of 1,3-Dimethylpyrrolidin-2-one remains

elusive, its chemical properties and plausible synthetic routes are well-understood within the

established principles of organic chemistry. It represents a simple yet important member of the
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substituted pyrrolidinone family, a class of compounds with enduring significance in chemical

and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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